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Compound of Interest

Compound Name: Yttrium nitrate

Cat. No.: B076763 Get Quote

An In-depth Analysis of the Material Safety Data Sheet and Associated Experimental Protocols

This technical guide provides a thorough analysis of the material safety data sheet (MSDS) for

yttrium nitrate. It is intended for researchers, scientists, and drug development professionals

who handle or utilize this compound in their work. This document goes beyond a standard

MSDS by summarizing key quantitative data, detailing relevant experimental protocols, and

visualizing critical safety and potential biological pathways.

Quantitative Data Summary
The following tables summarize the essential quantitative data for yttrium nitrate, primarily in

its common hexahydrate form.

Table 1: Physical and Chemical Properties of Yttrium Nitrate Hexahydrate
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Property Value Reference

Chemical Formula Y(NO₃)₃·6H₂O [1]

Molar Mass 383.01 g/mol [2]

Appearance
Reddish-white to white

crystalline solid
[3]

Odor Odorless [3]

Specific Gravity 2.68 [2][3]

Melting Point Loses 3H₂O at 100 °C [3]

Boiling Point Decomposes [3]

Solubility in Water Soluble [1][2][3][4]

Autoignition Temperature Not applicable [2]

Flash Point Not applicable [2][3]

Table 2: Exposure Limits and Toxicity Data

Parameter Value Reference

OSHA/PEL (as Y) 1 mg/m³ [3]

ACGIH/TLV (as Y) 1 mg/m³ [3]

Acute Oral Toxicity (Rat,

NOAEL)
90 mg/kg (for yttrium nitrate) [5]

Carcinogenicity
Not listed by NTP, IARC,

OSHA, or EPA
[3][6]

Hazard Identification and Classification
Yttrium nitrate is classified as a hazardous substance with the following primary concerns:
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Oxidizing Solid: It may intensify fire and can cause fire or explosion when in contact with

combustible materials.[2][7][8]

Health Hazards: It is harmful if swallowed and causes skin and serious eye irritation.[2][3][6]

[7][9] Ingestion of large amounts can lead to symptoms such as dizziness, abdominal

cramps, vomiting, and bloody diarrhea.[3] The toxicity of nitrates is partly due to their in vivo

conversion to nitrites, which can cause methemoglobinemia.[10]

The GHS hazard statements associated with yttrium nitrate include H272 (May intensify fire;

oxidizer), H302 (Harmful if swallowed), H315 (Causes skin irritation), and H318/H319 (Causes

serious eye damage/irritation).[7][8]

Experimental Protocols
For researchers and those in drug development, understanding the methodologies behind the

safety data is crucial for risk assessment and experimental design.

Determination of Acute Oral Toxicity (OECD Test
Guideline 425)
The No-Observed-Adverse-Effect-Level (NOAEL) for yttrium nitrate was determined following

OECD guidelines. The Up-and-Down Procedure (UDP) is a common method.

Objective: To determine the acute oral toxicity (LD50) of a substance.

Methodology:

Animal Model: Typically, female rats are used as they are often slightly more sensitive.[11]

Housing and Fasting: Animals are housed in standard conditions (22°C ± 3°C, 30-70%

humidity) and fasted prior to dosing.[7]

Dose Administration: The test substance is administered orally by gavage.[7] Dosing is

sequential, with a single animal dosed at a time, usually at 48-hour intervals.[11]

Dose Adjustment: The dose for each subsequent animal is adjusted up or down based on

the outcome (survival or death) of the previously dosed animal. The dose progression factor
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is typically 3.2.[11]

Observation Period: Animals are observed for at least 14 days.[7] Special attention is paid

during the first 4 hours after dosing.[11]

Data Analysis: The LD50 is calculated using the maximum likelihood method.[11] This

method allows for the determination of the LD50 with a confidence interval while minimizing

the number of animals used.

Determination of Oxidizing Properties (UN Test O.1)
This test classifies the oxidizing strength of a solid substance.

Objective: To determine if a solid is an oxidizing substance and to classify it into a packing

group for transport and handling.

Methodology:

Sample Preparation: The test substance is mixed with dry, fibrous cellulose in ratios of 1:1

and 4:1 by mass.[1] Reference mixtures of potassium bromate and cellulose are also

prepared.[8]

Test Setup: A 30g pile of the mixture is formed into a truncated cone. An ignition source, such

as a heated wire, is placed at the base of the pile.[1][12]

Test Execution: The pile is heated, and the time it takes for the reaction to propagate along

the pile is measured.[12] The test is performed five times for each mixture ratio.[1]

Classification: The mean burning time of the test substance-cellulose mixture is compared to

the mean burning time of the reference mixtures. Based on this comparison, the substance

is classified as an oxidizing solid and assigned to a packing group (I, II, or III) corresponding

to high, medium, or low hazard, respectively.[10]

Visualizing Safety and Biological Pathways
Yttrium Nitrate Hazard and Emergency Response
Workflow
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The following diagram outlines the logical flow for identifying and responding to hazards

associated with yttrium nitrate based on MSDS information.

Yttrium Nitrate Hazard and Response Workflow

Hazard Identification

Exposure Routes
Preventative Measures

Emergency Response

First Aid Details

Yttrium Nitrate

Oxidizing Solid
(H272)

Health Hazard
(H302, H315, H319)

Handling:
- Use in fume hood

- Avoid dust generation
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Spill:
- Cover with dry sand
- Place in container
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Fire:
- Use water, CO2, dry powder

- Wear SCBA
- Risk of NOx fumes

Inhalation Ingestion Skin Contact Eye Contact

First Aid

Storage:
- Cool, dry, well-ventilated
- Tightly closed container

- Away from incompatibles

PPE:
- Safety goggles

- Gloves
- Lab coat

- Respirator (if PEL exceeded)

Inhalation:
- Move to fresh air
- Get medical aid

Ingestion:
- Do NOT induce vomiting
- Rinse mouth, drink water

- Get immediate medical aid

Skin:
- Flush with water for 15 min

- Remove contaminated clothing

Eye:
- Flush with water for 15 min

- Get medical aid
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Caption: Workflow for Yttrium Nitrate Hazard Identification and Response.

Potential Signaling Pathways in Biological Systems
While a specific signaling pathway for yttrium nitrate in human cells is not fully elucidated,

research on yttrium ions (Y³⁺) and nitrate (NO₃⁻) individually provides insights into potential

biological interactions relevant to drug development professionals.

Yttrium Ion (Y³⁺) Induced Signaling:

Studies on rare earth elements, including yttrium, suggest they can interfere with calcium

signaling pathways due to their similar ionic radii and charge. One study on the reproductive

toxicity of yttrium indicated that chronic exposure could induce apoptosis in testicular cells by

mediating the Ca²⁺/IP3R1/CaMKII signaling pathway.[13]

Nitrate (NO₃⁻) Signaling:

In biological systems, particularly in plants where it has been extensively studied, nitrate acts

as a signaling molecule that can trigger a cascade involving calcium as a second messenger.

[14][15][16] The nitrate transporter NRT1.1 senses extracellular nitrate, leading to an influx of

Ca²⁺, which in turn activates calcium-dependent protein kinases (CPKs).[14][15] These kinases

can then phosphorylate transcription factors, like NLP7, leading to the regulation of gene

expression.[14] While this pathway is from plant biology, the fundamental role of calcium

signaling is conserved across kingdoms and provides a plausible model for how the nitrate

component of yttrium nitrate might exert signaling effects.

The following diagram illustrates the potential yttrium-induced signaling pathway leading to

apoptosis, as suggested by existing research.
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Potential Yttrium (Y³⁺) Induced Apoptotic Signaling Pathway
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Caption: Potential Y³⁺-induced signaling pathway leading to apoptosis.
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Applications in Research and Drug Development
Yttrium nitrate serves as a precursor for the synthesis of various yttrium-containing materials.

[17] In the biomedical field, yttrium compounds, particularly yttrium-90, are used in

radiopharmaceuticals for cancer therapy.[3][4] Yttrium oxide nanoparticles, which can be

synthesized from yttrium nitrate, are being investigated for applications in drug delivery,

bioimaging, and as anticancer agents.[18][19][20] The ability to control the synthesis of these

nanomaterials makes yttrium nitrate a valuable starting material for developing novel

therapeutic and diagnostic agents.

Conclusion
This technical guide provides a detailed analysis of yttrium nitrate, focusing on the needs of

researchers and drug development professionals. By summarizing quantitative data, outlining

experimental protocols for safety assessment, and visualizing hazard workflows and potential

biological pathways, this document aims to foster a deeper understanding of this compound's

properties and promote its safe and effective use in scientific and pharmaceutical applications.

It is imperative to always consult the most current and specific MSDS from your supplier before

handling any chemical and to use this guide as a supplementary resource for a more in-depth

understanding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076763?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

